Cas no 69243-82-9 (1-Naphthaleneacetonitrile, α-(methylamino)-)

• Product Name: 1-Naphthaleneacetonitrile, α-(methylamino)-
• CAS No: 69243-82-9
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 5232381
• Update Time: 2026-03-07

1-Naphthaleneacetonitrile, α-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetonitrile, α-(methylamino)-

• Inchi： 1S/C13H12N2/c1-15-13(9-14)12-8-4-6-10-5-2-3-7-11(10)12/h2-8,13,15H,1H3
• InChI Key： BRNHFUNFIKDOHW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=CC=CC=C12)(NC)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthaleneacetonitrile, α-(methylamino)-

Comprehensive Analysis of 1-Naphthaleneacetonitrile, α-(methylamino)- (CAS No. 69243-82-9): Properties, Applications, and Industry Trends

1-Naphthaleneacetonitrile, α-(methylamino)- (CAS No. 69243-82-9) is a specialized organic compound with a unique molecular structure, combining a naphthalene backbone with an acetonitrile functional group and a methylamino substituent. This configuration grants it distinct chemical properties, making it valuable in synthetic chemistry and material science. Researchers often search for "α-(methylamino)-1-naphthaleneacetonitrile synthesis" or "69243-82-9 applications," reflecting its niche yet growing relevance in advanced research.

The compound’s naphthalene core contributes to its aromatic stability, while the acetonitrile moiety enhances reactivity in nucleophilic substitutions. Its methylamino group further diversifies its utility, enabling participation in condensation reactions and serving as a precursor for heterocyclic compounds. Recent studies highlight its potential in "fluorescent probe development" and "organic semiconductor materials," aligning with trends in sustainable technology and optoelectronics.

From an industrial perspective, 1-Naphthaleneacetonitrile, α-(methylamino)- is gaining attention for its role in "high-performance dye intermediates" and "pharmaceutical building blocks." Its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the global push for eco-friendly synthesis. Queries like "biodegradable derivatives of 69243-82-9" underscore this shift toward environmental consciousness.

Analytical techniques for characterizing CAS No. 69243-82-9 include HPLC, NMR, and mass spectrometry, ensuring purity for research applications. Safety data sheets emphasize standard laboratory handling, though it is not classified as hazardous under major regulatory frameworks. Users frequently seek "spectral data for α-(methylamino)-1-naphthaleneacetonitrile" or "stability under UV light," indicating demand for technical specifications.

In summary, 1-Naphthaleneacetonitrile, α-(methylamino)- exemplifies innovation at the intersection of organic chemistry and applied science. Its adaptability to emerging fields like "molecular imaging" and "smart materials" positions it as a compound of enduring interest, driven by both academic curiosity and industrial demand.